Cas no 2034439-86-4 (3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea)

• Product Name: 3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea
• CAS No: 2034439-86-4
• MF: C₂₀H₂₄N₂O₃
• MW: 340.4162
• CID: 5351785
• Update Time: 2025-07-01

3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-[(4-methoxyphenyl)methyl]-1-methylurea
• 1-(isochroman-3-ylmethyl)-3-(4-methoxybenzyl)-1-methylurea
• 3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea

• Inchi： 1S/C20H24N2O3/c1-22(13-19-11-16-5-3-4-6-17(16)14-25-19)20(23)21-12-15-7-9-18(24-2)10-8-15/h3-10,19H,11-14H2,1-2H3,(H,21,23)
• InChI Key： HQESSHKFABNJEM-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N(C(N([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O)C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8

Additional information on 3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea

3-[(3,4-Dihydro-1H-2-Benzopyran-3-Yl)Methyl]-1-[(4-Methoxyphenyl)Methyl]-3-Methylurea: A Comprehensive Overview

The compound 3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea, identified by the CAS Registry Number 2034439-86-4, represents a unique chemical entity with significant potential in various scientific and industrial applications. This molecule is characterized by its complex structure, which includes a benzopyran moiety and a methoxyphenyl group, both of which contribute to its distinctive properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also enhanced the purity of the final product, making it more suitable for research and development purposes.

The structural integrity of this compound is further highlighted by its functional groups, particularly the urea group, which plays a pivotal role in its reactivity and biological activity. Studies have demonstrated that this compound exhibits promising pharmacological properties, including anti-inflammatory and antioxidant effects, which are currently under investigation for potential therapeutic applications.

In terms of spectroscopic analysis, modern analytical tools such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular structure of this compound. These analyses have confirmed the presence of key functional groups and validated the stereochemistry of the molecule, ensuring its reliability for further studies.

The integration of computational chemistry has also contributed significantly to understanding the behavior of this compound at the molecular level. Quantum mechanical calculations have revealed its electronic structure and interaction patterns with other molecules, paving the way for predictive modeling in drug design and material science.

Moreover, recent research has explored the environmental impact of this compound, focusing on its biodegradability and toxicity profiles. These studies are crucial for assessing its safety in industrial settings and ensuring compliance with global regulatory standards.

In conclusion, 3-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-methylurea, with its CAS number 2034439-86-4, stands as a testament to the progress in chemical innovation. Its versatile structure and promising properties make it a valuable subject for ongoing research across multiple disciplines.